Cas no 6271-51-8 ( )

• Product Name: &nbsp
• CAS No: 6271-51-8
• MF: C₁₅H₁₁Br₃O
• MW: 446.959242105484
• CID: 957416
• PubChem ID: 235413
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-1-(4-bromophenyl)-3-phenylpropan-1-one
• NSC-36754
• SCHEMBL5873117
• 6271-51-8
• STL200423
• NSC36754
• 2,3-DIBROMO-1-(4-BROMOPHENYL)-3-PHENYL-1-PROPANONE
• AKOS003239444
• DTXSID80284321
•  

• Inchi： 1S/C15H11Br3O/c16-12-8-6-11(7-9-12)15(19)14(18)13(17)10-4-2-1-3-5-10/h1-9,13-14H
• InChI Key： MMOWIUFXIYZUMS-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)C(C(C1C=CC(=CC=1)Br)=O)Br

Computed Properties

• Exact Mass: 443.83593
• Monoisotopic Mass: 443.836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.848
• Boiling Point: 466.4°C at 760 mmHg
• Flash Point: 120.5°C
• Refractive Index: 1.652
• PSA: 17.07
• LogP: 5.53150